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Compound of Interest

Compound Name: Daminozide-d4

Cat. No.: B10855961

For researchers and scientists in the field of drug development, ensuring laboratory safety is
paramount, particularly when handling chemical compounds like Daminozide-d4. This guide
provides crucial, immediate safety and logistical information, including detailed operational and
disposal plans, to foster a secure research environment.

Chemical and Physical Properties of Daminozide-d4

Property Value

Molecular Formula CeHsDaN203[1]

Molecular Weight 164.2 g/mol [2]

Physical State Solid[1][3]

Appearance White to off-white solid[1]

Melting Point 155 -158 °C

Solubility DMF: 5 mg/ml, DMSO: 11 mg/ml, PBS (pH 7.2):
2 mg/ml

Storage Temperature -20°C

Hazard Identification and Safety Precautions
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Daminozide-d4 is a deuterated form of Daminozide. While specific toxicity data for the

deuterated compound is limited, the safety precautions for Daminozide should be followed.

Daminozide is known to cause skin and eye irritation. The unlabelled compound, Daminozide,

Is suspected of causing cancer. Therefore, handling requires strict adherence to safety

protocols to minimize exposure.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling

Daminozide-d4. The following table summarizes the necessary PPE.

Specifications and

Body Part Required PPE
Remarks
Dispose of contaminated
Hands Chemical-resistant gloves gloves after use in accordance
with good laboratory practices.
Safety glasses with side- Must conform to NIOSH (US)
Eyes/Face

shields or face shield

or EN 166 (EU) standards.

Laboratory coat, impervious
Body i
clothing

The type of protective
equipment must be selected
according to the concentration
and amount of the dangerous
substance at the specific

workplace.

Full-face respirator with multi-
purpose combination (US) or
type ABEK (EN 14387)

respirator cartridges

Respiratory

To be used as a backup to
engineering controls where risk
assessment shows air-
purifying respirators are
appropriate. If a respirator is
the sole means of protection,
use a full-face supplied air

respirator.

Operational Plan: Step-by-Step Handling Protocol
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1. Engineering Controls:

e Work in a well-ventilated area.

e Use a laboratory fume hood or other mechanical exhaust system to minimize exposure.
2. Preparation:

» Before handling, ensure all necessary PPE is readily available and in good condition.

* Read the Safety Data Sheet (SDS) thoroughly.

o Prepare all necessary equipment and reagents in the designated work area.

3. Handling the Solid Compound:

e Avoid the formation of dust and aerosols.

e Weigh the compound in a contained environment, such as a fume hood.

e Avoid contact with skin and eyes.

4. Solution Preparation:

e When dissolving the compound, add the solvent slowly to the solid to prevent splashing.

e Ensure the container is appropriately labeled with the chemical name, concentration, date,
and your initials.

5. Post-Handling:
e Wash hands thoroughly with soap and water after handling.

o Clean the work area and any equipment used.

Emergency First Aid Measures

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10855961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Exposure Route First Aid Procedure

Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention.

Wash off with plenty of soap and water. Remove
Skin Contact contaminated clothing. Seek medical attention if

irritation persists.

Move the person into fresh air. If not breathing,

Inhalation ) o o o
give artificial respiration. Consult a physician.
Rinse mouth with water. Never give anything by
Ingestion mouth to an unconscious person. Consult a

physician.

Disposal Plan

Proper disposal of Daminozide-d4 and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

e Unused Product: Contact a licensed professional waste disposal service to dispose of this
material.

» Contaminated Materials: Dispose of contaminated lab equipment (e.g., gloves, pipette tips,
containers) as hazardous waste in suitable, closed containers.

» Environmental Precautions: Do not let the product enter drains. Discharge into the
environment must be avoided.

Workflow for Safe Handling of Daminozide-d4
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Click to download full resolution via product page

Caption: A workflow diagram illustrating the key steps for the safe handling of Daminozide-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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